Cas no 874606-46-9 (4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine)

• Product Name: 4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine
• CAS No: 874606-46-9
• MF: C₁₁H₉Cl₂N₃S
• MW: 286.180258512497
• CID: 4663448
• Update Time: 2025-08-04

4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• BUTTPARK 16\06-46
• 4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine

• Inchi： 1S/C11H9Cl2N3S/c12-8-3-1-7(2-4-8)6-17-10-5-9(13)15-11(14)16-10/h1-5H,6H2,(H2,14,15,16)
• InChI Key： QKBPQHRZXPVIEZ-UHFFFAOYSA-N
• SMILES： C1(N)=NC(SCC2=CC=C(Cl)C=C2)=CC(Cl)=N1

Additional information on 4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine

4-Chloro-6-{[(4-Chlorophenyl)methyl]sulfanyl}pyrimidin-2-Amine: A Promising Compound in Modern Pharmaceutical Research

CAS No. 874606-46-9 represents a structurally unique molecule with significant potential in pharmaceutical development. This compound, known as 4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine, has garnered attention due to its complex molecular framework and diverse biological activities. The synthesis of this compound involves a multi-step process that incorporates sulfur-containing functionalities, which are critical for its pharmacological properties. Recent advancements in medicinal chemistry have highlighted the importance of such compounds in targeting specific biological pathways, making this molecule a focal point in contemporary research.

The molecular structure of 4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine is characterized by a pyrimidine ring substituted with chlorine atoms and a sulfanyl group linked to a benzene ring. The presence of the sulfanyl moiety is particularly noteworthy, as it contributes to the compound's ability to interact with various biological targets. This structural feature is often associated with enhanced bioavailability and target specificity, which are essential for drug development. The integration of multiple functional groups within this molecule allows for the modulation of its pharmacological profile, making it a versatile candidate for therapeutic applications.

Recent studies have demonstrated the potential of 4-chloro-6-{[(4-chlorophyphenyl)methyl]sulfanyl}pyrimidin-2-amine in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that this compound exhibits selectivity for certain kinases, which are implicated in cancer progression. The ability to inhibit these kinases without affecting other pathways is a significant advantage, as it reduces the risk of off-target effects. This selectivity is attributed to the unique arrangement of functional groups within the molecule, which allows for precise interactions with target proteins.

Another area of interest is the compound's potential in neuropharmacology. Researchers have explored its effects on neurotransmitter systems, particularly its interaction with serotonin receptors. A 2022 study published in Pharmacological Research highlighted the compound's ability to modulate serotonin reuptake, suggesting its potential as an antidepressant. The structural features of the molecule, including the presence of chlorine atoms and the sulfanyl group, are believed to contribute to its efficacy in this context. Further research is needed to fully understand the mechanisms underlying these effects.

The synthesis of 4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine has been the subject of several optimization strategies aimed at improving yield and purity. A 2021 study in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes microwave-assisted conditions to enhance reaction efficiency. This approach not only reduces the time required for synthesis but also minimizes the formation of by-products, which is crucial for large-scale production. The development of such efficient synthetic methods is essential for translating laboratory findings into clinical applications.

Additionally, the compound's stability under various conditions has been a focus of recent research. A 2023 study in Drug Stability and Storage investigated the compound's resistance to hydrolysis and oxidation, which are common challenges in pharmaceutical development. The results indicated that the presence of the sulfanyl group significantly enhances the compound's stability, making it a favorable candidate for long-term storage and formulation. These findings underscore the importance of molecular design in ensuring the viability of pharmaceutical compounds.

Despite its promising attributes, the compound's safety profile requires further investigation. While preliminary studies suggest a favorable safety margin, more extensive toxicological evaluations are necessary to confirm its suitability for clinical use. A 2022 review in Toxicological Research emphasized the need for comprehensive studies to assess potential side effects, particularly in long-term use scenarios. The development of a robust safety profile is critical for advancing this compound through the drug development pipeline.

The application of 4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine extends beyond traditional therapeutic areas. Researchers are exploring its potential in the treatment of inflammatory diseases, where its anti-inflammatory properties could offer new therapeutic options. A 2023 study in Journal of Inflammation Research demonstrated the compound's ability to inhibit pro-inflammatory cytokines, suggesting its potential as an adjunct therapy in conditions such as rheumatoid arthritis. These findings highlight the compound's versatility in addressing a range of medical conditions.

Moreover, the compound's role in drug discovery is being reevaluated in the context of personalized medicine. The ability to target specific genetic mutations or protein expressions makes it a valuable tool in the development of targeted therapies. A 2023 article in Personalized Medicine discussed how compounds with similar structural features are being utilized to create therapies tailored to individual patient profiles. This approach aligns with the growing trend towards precision medicine, where treatment efficacy is maximized through individualized strategies.

As the field of pharmaceutical research continues to evolve, the importance of compounds like 4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine cannot be overstated. Its unique molecular structure and diverse biological activities position it as a key player in the development of novel therapeutics. The ongoing research into its mechanisms of action, synthesis optimization, and safety profile underscores its potential to impact various areas of medicine. As new studies emerge, the understanding of this compound will likely expand, paving the way for its application in clinical settings.

In conclusion, 4-chloro-6-{[(4-chlorophenyl)methyl]sulfanyl}pyrimidin-2-amine represents a significant advancement in the quest for effective and safe therapeutic agents. Its multifaceted properties, coupled with ongoing research efforts, highlight its potential to address a wide range of medical challenges. As scientists continue to explore its capabilities, the compound's role in the future of medicine is poised to grow, offering new hope for patients in need of innovative treatments.